Cas no 2138804-40-5 (Butanoic acid, 2-(2-methylcycloheptylidene)-)

• Product Name: Butanoic acid, 2-(2-methylcycloheptylidene)-
• CAS No: 2138804-40-5
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 5260891
• Update Time: 2025-07-01

Butanoic acid, 2-(2-methylcycloheptylidene)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-(2-methylcycloheptylidene)-

• Inchi： 1S/C12H20O2/c1-3-10(12(13)14)11-8-6-4-5-7-9(11)2/h9H,3-8H2,1-2H3,(H,13,14)
• InChI Key： JWIQIQYUUMDTET-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(=C1CCCCCC1C)CC

Additional information on Butanoic acid, 2-(2-methylcycloheptylidene)-

Exploring the Unique Properties and Applications of Butanoic acid, 2-(2-methylcycloheptylidene)- (CAS No. 2138804-40-5)

In the realm of organic chemistry, Butanoic acid, 2-(2-methylcycloheptylidene)- (CAS No. 2138804-40-5) stands out as a fascinating compound with a unique structural framework. This molecule, characterized by its methylcycloheptylidene moiety attached to a butanoic acid backbone, has garnered attention for its potential applications in fragrance synthesis, pharmaceutical intermediates, and specialty chemicals. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel bioactive compounds and sustainable chemical solutions.

The compound's CAS No. 2138804-40-5 serves as a critical identifier in chemical databases, ensuring precise tracking in research and commercial applications. Its 2-(2-methylcycloheptylidene) group introduces steric complexity, which can influence reactivity and interaction with biological targets. This structural feature makes it a candidate for studies in molecular docking and drug design, particularly in projects targeting enzyme inhibition or receptor modulation. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact.

One of the most searched questions about Butanoic acid, 2-(2-methylcycloheptylidene)- revolves around its olfactory properties. Fragrance chemists speculate that its cyclic structure could contribute to woody or musky notes, making it a potential ingredient in high-end perfumery. Additionally, its stability under varying pH conditions has led to investigations into its use as a flavor enhancer or food additive, though rigorous safety assessments are still underway. These applications align with the broader consumer trend toward clean-label ingredients and natural analogs.

From a synthetic perspective, the compound’s methylcycloheptylidene ring presents challenges and opportunities. Chemists are exploring catalytic asymmetric synthesis methods to produce enantiomerically pure forms, which could unlock new bioactivities. The rise of AI-driven retrosynthesis tools has accelerated this research, with platforms like IBM RXN for Chemistry proposing novel routes to its construction. Such advancements resonate with the industry’s push for automation and machine learning in chemical discovery.

Environmental considerations are another hot topic tied to CAS No. 2138804-40-5. Regulatory bodies and sustainability advocates are scrutinizing its biodegradability and ecotoxicological profile. Early studies suggest that its branched alkyl chain may offer better degradation pathways compared to linear analogs, a trait highly valued in eco-friendly formulations. This aligns with global initiatives like the EU Green Deal, which prioritizes safer and more sustainable chemicals.

In summary, Butanoic acid, 2-(2-methylcycloheptylidene)- represents a versatile compound at the intersection of multiple scientific disciplines. Its potential spans fragrance development, pharmaceutical research, and green chemistry, making it a subject of ongoing exploration. As analytical techniques and synthetic methodologies evolve, so too will our understanding of this molecule’s full capabilities—answering the growing demand for innovative and responsible chemical solutions.